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Compound of Interest

Compound Name: Dovitinib lactate

Cat. No.: B1141236 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of investigational compounds is paramount to ensuring laboratory safety and environmental

protection. Dovitinib lactate, a multi-targeted tyrosine kinase inhibitor, requires adherence to

specific handling and disposal protocols.[1][2] This guide provides essential, step-by-step

instructions for the proper disposal of Dovitinib lactate, aligning with institutional and

regulatory standards to foster a culture of safety and compliance.

Dovitinib Lactate: Safety and Handling Profile
Dovitinib lactate is an investigational drug used in clinical research.[3][4][5] While some safety

data sheets (SDS) do not classify the lactate salt as a hazardous substance, the free base has

been identified as harmful if swallowed and a skin and eye irritant.[6][7][8] Therefore, it is

prudent to handle Dovitinib lactate with care, employing standard laboratory safety

precautions.

Key Safety Precautions:

Use in a well-ventilated area, preferably within a chemical fume hood.[8]

Avoid inhalation of dust or aerosols.[8]

Prevent contact with skin and eyes by wearing appropriate personal protective equipment

(PPE), including gloves and safety glasses.[8]
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Wash hands thoroughly after handling.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for Dovitinib lactate based on available

Safety Data Sheets. It is important to note that specific concentration limits for disposal are not

publicly available and should be determined in consultation with your institution's

Environmental Health and Safety (EHS) office.

Parameter Value Source

Recommended Long-Term

Storage Temperature
-20°C [9]

Recommended Short-Term

Storage Temperature
2-8°C [9]

Purity >97% [9]

Step-by-Step Disposal Protocol for Dovitinib Lactate
The disposal of Dovitinib lactate, as with any investigational drug, must comply with

institutional guidelines as well as local, state, and federal regulations.[3][10] The following

protocol outlines the necessary steps for its safe disposal.

1. Initial Assessment and Classification:

Consult your institution's Environmental Health and Safety (EHS) department to determine if

Dovitinib lactate is classified as a hazardous waste at your facility.[3]

Due to the potential hazards of the free base, it is recommended to treat all Dovitinib
lactate waste as hazardous pharmaceutical waste unless otherwise directed by your EHS

office.[11]

2. Segregation and Containment:

Properly segregate Dovitinib lactate waste from other laboratory waste streams.[11][12]
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Use a dedicated, compatible, and clearly labeled hazardous waste container.[13] The

container should be sealable and in good condition.

Do not mix Dovitinib lactate waste with other incompatible chemicals.

3. Labeling the Waste Container:

Affix a "Hazardous Waste" label to the container.[13]

The label must include:

The full chemical name: "Dovitinib lactate" (no abbreviations).[13]

The concentration and quantity of the waste.

The name of the Principal Investigator (PI) and the laboratory contact information.[13]

The date the waste was first added to the container.

4. Storage of Waste:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[13]

The SAA should be in a secure, well-ventilated location, away from general laboratory traffic.

Ensure the storage area is regularly inspected for any signs of leakage or container

degradation.[13]

5. Arranging for Disposal:

Once the waste container is full or is ready for disposal, contact your institution's EHS office

to schedule a pickup.[13]

Do not attempt to dispose of Dovitinib lactate down the drain or in the regular trash.[14]

This is strictly prohibited for hazardous pharmaceutical waste.[15]
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The EHS office will arrange for the final disposal, which is typically incineration at a licensed

facility.[12][15][16]

6. Documentation:

Maintain accurate records of the disposal of Dovitinib lactate, including the quantities and

dates of disposal.

A certificate of destruction should be obtained from the EHS office or their designated waste

vendor.[16]

Experimental Workflow and Signaling Pathway
Diagrams
To provide a clearer understanding of the procedural flow, the following diagrams illustrate the

decision-making process for disposal and the signaling pathways affected by Dovitinib.
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Dovitinib Lactate Disposal Workflow

Identify Dovitinib Lactate Waste
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Accumulation Area (SAA)

Contact EHS for Waste Pickup
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Caption: Logical workflow for the proper disposal of Dovitinib lactate.
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Dovitinib Signaling Pathway Inhibition
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Caption: Simplified diagram of signaling pathways inhibited by Dovitinib lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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